4-Hydroxy-8-methyl-3-nitrocarbostyril

• Molecular Formula: C10H8N2O4
• Molecular Weight: 220.18 g/mol
• IUPAC Name: 4-hydroxy-8-methyl-3-nitro-1H-quinolin-2-one
• InChI: InChI=1S/C10H8N2O4/c1-5-3-2-4-6-7(5)11-10(14)8(9(6)13)12(15)16/h2-4H,1H3,(H2,11,13,14)
• InChI Key: QKVRYPMJNCQYGL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=C(C(=O)N2)[N+](=O)[O-])O

Description

4-Hydroxy-8-methyl-3-nitrocarbostyril is a useful research compound. Its molecular formula is C10H8N2O4 and its molecular weight is 220.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 4-hydroxy-8-methylcarbostyril (1.63g; 0.0093 mole), in glacial acetic acid (10 ml) was stirred during the addition of concentrated nitric acid (2.5 ml, d, 1.42) and the mixture warmed for 8 minutes at 100° C, after which time the solution had cleared and began to precipitate the yellow nitro derivative. After cooling, ethanol was added and the solid filtered and washed well with ethanol. On drying in vacuo over P2O5NaOH it had m.p. 266°-267° C (Found: C, 54.41; H, 3.80; N, 12.51; C10H8N2O4 requires; C, 54.55; H, 3.66; N, 12.75%).